Cas no 156731-40-7 (Tert-butyl but-3-EN-1-ylcarbamate)

Tert-butyl but-3-EN-1-ylcarbamate Properties

Names and Identifiers

• Carbamic acid,N-3-buten-1-yl-, 1,1-dimethylethyl ester
• tert-Butyl but-3-en-1-ylcarbamate
• Carbamicacid,3-butenyl-,1,1-dimethyl ethylester(9CI)
• tert-butyl but-3-enylcarbamate
• tert-Butyl but-3-enylcarbamate Boc-4-amino-1-butene
• tert-butyl N-(but-3-en-1-yl)carbamate
• AGN-PC-005JZ2
• but-3-enyl-carbamic acid tert-butyl ester
• Carbamic acid, 3-butenyl-, 1,1-dimethylethyl ester
• N-(but-3-en-1-yl)carbamate
• N-tert-butoxycarbonyl-1-aminobut-3-ene
• tert-butyl N-3-butenylcarbamate
• Boc-4-amino-1-butene
• N-Boc-but-3-en-1-amine
• 1-(Boc-amino)-3-butene
• But-3-en-1-amine,N-BOCprotected
• tert-Butyl N-but-3-enylcarbamate
• 2-Methyl-2-propanyl 3-buten-1-ylcarbamate
• Carbamic acid, N-3-buten-1-yl-, 1,1-dimethylethyl ester
• Carbamic acid, 3-butenyl-, 1,1-dimethylethyl ester (9CI)
• N-boc-homoallylamine
• YWSXTMBDIBZHBB-UHFFFAOYSA-N
• 3-Butenyl(tert-butox
• tert-Butyl but-3-enylcarbamate
• tert-butyl but-3-en-1-ylcarbaMate
• AMY5445
• 4-(N-tert-butoxycarbonyl-amino)-1-butene
• SY038409
• AC-29608
• BCP20948
• CS-0033284
• A858376
• 1-(Boc-amino)-3-butene, 97%
• SCHEMBL360688
• AKOS024462371
• 156731-40-7
• DTXSID00460443
• EN300-251607
• MFCD11975862
• AS-38732
• but-3-enylcarbamic acid tert-butylester
• DB-110533
• tert-Butyl N-3-butenylcarbamate
• Tert-butyl N-but-3-enylcarbamate
• DB-251587
• TERT-BUTYL BUT-3-EN-1-YLCARBAMATE
• TERT-BUTYL BUT-3-ENYLCARBAMATE
• But-3-enyl-carbaMic acid tert-butyl ester
• +Expand

• MDL： MFCD11975862
• InChIKey： YWSXTMBDIBZHBB-UHFFFAOYSA-N
• Inchi： 1S/C9H17NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h5H,1,6-7H2,2-4H3,(H,10,11)
• SMILES： O(C(NCCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 171.12601
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 171.125928785g/mol
• Heavy Atom Count: 12
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 38.3

Experimental Properties

• LogP: 2.29160
• PSA: 38.33
• Refractive Index: n20/D 1.443
• Boiling Point: 237.9±19.0 ºC (760 Torr),
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• Density: 0.929 g/mL at 25 °C